(2Z)-8-ethoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: 8-ethoxy-2-(2-methoxyphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-3-24-16-10-6-7-12-11-13(18(20)22)19(25-17(12)16)21-14-8-4-5-9-15(14)23-2/h4-11H,3H2,1-2H3,(H2,20,22)
• InChI Key: XGIUPGQSJAMYOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=NC3=CC=CC=C3OC)C(=C2)C(=O)N
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

This compound is a derivative of chromene, a heterocyclic compound that consists of a benzene ring fused to a pyran ring. Chromene derivatives have been studied for their potential biological activities.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds are often synthesized through condensation reactions. For example, Schiff bases and phenyl hydrazone of isatins were prepared by reacting isatin and the appropriate aromatic primary amine/hydrazines.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a chromene core with various functional groups attached, including an ethoxy group, a methoxyphenyl group, and a carboxamide group. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present. For instance, the carboxamide group could potentially undergo hydrolysis, and the ethoxy group could potentially undergo reactions with strong bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, similar compounds have been found to be liquids at room temperature with specific boiling points.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Unfortunately, without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through specific testing. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research could involve synthesizing this compound and studying its potential biological activities. This could include testing its activity against various biological targets and determining its mechanism of action.